Cas no 527-18-4 (Tetramethylhydroquinone)

• Product Name: Tetramethylhydroquinone
• CAS No: 527-18-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00045781
• CID: 369318
• PubChem ID: 87576658
• Update Time: 2025-04-19

Tetramethylhydroquinone Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,3,5,6-tetramethyl-
• Tetramethylhydroquinone
• 2,3,5,6-tetramethylbenzene-1,4-diol
• 1,4-Dihydroxy-2,3,5,6-tetramethylbenzene
• 2,3,5,6-Tetramethyl-1,4-benzenediol
• 2,3,5,6-Tetramethylbenzol-1,4-diol
• 2,3,5,6-tetramethylhydroquinone
• 2,3,5,6-tetramethyl-p-hydroquinone
• 2,5,6-Tetramethylhydroquinone
• Dihydroxydurene
• Durohydroquinone
• Duro-p-hydroquinone
• Hydroquinone,tetramethyl
• tetramethyl-1,4-hydroquinone
• UNII-R713G18TVF
• Hydroquinone, tetramethyl-
• 1,4-Benzenediol, 2,3,5,6-tetramethyl-
• R713G18TVF
• SUNVJLYYDZCIIK-UHFFFAOYSA-N
• Duroqinol
• NSC401619
• FCH11164

• MDL： MFCD00045781
• Inchi： 1S/C10H14O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h11-12H,1-4H3
• InChI Key： SUNVJLYYDZCIIK-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C)=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.0060 (rough estimate)
• Melting Point: 233.0 to 237.0 deg-C
• Boiling Point: 254.44°C (rough estimate)
• Flash Point: 151.3°C
• Refractive Index: 1.5277 (estimate)
• PSA: 40.46000
• LogP: 2.33140
• Solubility: Not determined
• Merck: 3469

Tetramethylhydroquinone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals High Polymer Materials